Cas no 89482-00-8 (zaltoprofen)

• Product Name: zaltoprofen
• CAS No: 89482-00-8
• MF: C₁₇H₁₄O₃S
• MW: 298.356263637543
• CID: 61277
• PubChem ID: 5720
• Update Time: 2025-04-18

zaltoprofen Chemical and Physical Properties

Names and Identifiers

• zaltoprofen
• Zaltoprofen intermediate
• Soleton
• Peon (TN)
• Zaltoprofen (+-)-
• MFCD00864323
• AMY421
• FT-0656731
• 2-(10-oxo-10,11-dihydrodibenzo[b,f]thiepin-2-yl)propanoic acid
• NCGC00263585-01
• HMS3744O11
• Zaltoprofen [INN]
• 74711-43-6
• Tox21_113634
• Zaltoprofeno
• GS-3949
• AKOS015895991
• Dibenzo(b,f)thiepin-2-acetic acid, 10,11-dihydro-alpha-methyl-10-oxo-
• CHEBI:32306
• CN 100
• DTXSID0049076
• FT-0630837
• 2-{10-oxo-2-thiatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-6-yl}propanoic acid
• CN100
• 10,11-Dihydro-alpha-methyl-10-oxodibenzo(b,f)thiepin-2-acetic acid
• 2-(6-oxo-5H-benzo[b][1]benzothiepin-3-yl)propanoic acid
• CCG-267450
• (+-)-2-(10,11-Dihydro-10-oxodibenzo(b,f)thiepin-2-yl)propionic acid
• Zaltoprofen (JP17/INN)
• Zaltoprofeno [INN-Spanish]
• F0001-2421
• MLS004774050
• Zaltoprofene [INN-French]
• NCGC00263585-04
• s3008
• A838204
• Z0021
• 2-(10,11-Dihydro-10-oxodibenzo[b,f]thiepin-2-yl)propionic Acid
• NS00037652
• AB01565848_02
• Zaltoprofene
• 2-(10,11-dihydro-10-oxodibenzo[b,f]thiepin-2-yl)-propionic acid
• EINECS 277-973-5
• SW219801-1
• SCHEMBL124047
• MLS006010214
• DTXCID0029002
• 10,11-dihydro-alpha-methyl-10-oxodibenzo[b,f]thiepin-2-acetic acid
• GLXC-26617
• ZC-102
• 2-(6-Oxo-5a,6-dihydrodibenzo[b,f]thiepin-3-yl)propanoic acid
• (+-)-10,11-Dihydro-alpha-methyl-10-oxodibenzo(b,f)thiepin-2-acetic acid
• NCGC00183878-01
• 10,11-Dihydro-alpha-methyl-10-oxo-dibenzo[b,f]thiepin-2-aceticacid
• 2-(10-Oxo-10,11-dihydrodibenzo-[b,f]thiepin-2-yl)propanoic acid
• Zaltoprofen [INN:JAN]
• MUXFZBHBYYYLTH-UHFFFAOYSA-N
• C17H14O3S
• CN-100
• Zaltoprofenum
• ZALTOPROFEN [MI]
• HMS3885E03
• ZALTOPROFEN [WHO-DD]
• AC-32652
• H8635NG3PY
• Tox21_113634_1
• Soreton
• DB06737
• CAS-74711-43-6
• SMR003500719
• D01547
• HY-B0619
• HMS3656J14
• ZALTOPROFEN [JAN]
• 10,11-Dihydro-alpha-methyl-10-oxo-dibenzo[b,f]thiepin-2-acetic acid
• 2-(10,11-dihydro-10-oxodibenzo [b,f] thiepin-2-yl)propionic acid
• BCP02387
• 1166864-09-0
• ZALTOPROFEN [MART.]
• 2-(10-Oxo-10,11-dihydro-dibenzo[b,f]thiepin-2-yl)-propionic acid
• Peon
• Zaltoprofen sodium salt
• UNII-H8635NG3PY
• CHEMBL1765291
• Zaltoprofenum [INN-Latin]
• 89482-00-8
• 10,11-dihydro-a-methyl-10-oxodibenzo[b,f]thiepin-2-acetic acid
• SBI-0654128.0001
• BRD-A00578795-001-04-3
• Zaltoprofen (JP18/INN)

• Inchi： 1S/C17H14O3S/c1-10(17(19)20)11-6-7-15-12(8-11)9-14(18)13-4-2-3-5-16(13)21-15/h2-8,10H,9H2,1H3,(H,19,20)
• InChI Key： MUXFZBHBYYYLTH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(CC2C=C(C=CC1=2)C(C(=O)O)C)=O

Computed Properties

• Exact Mass: 298.066
• Monoisotopic Mass: 298.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 79.7A^2

Experimental Properties

• Color/Form: Pale yellow crystals were obtained from benzene-n-hexane
• Density: 1.3±0.1 g/cm3
• Melting Point: 129-1310C
• Boiling Point: 500.5±50.0 °C at 760 mmHg
• Flash Point: 256.5±30.1 °C
• Refractive Index: 1.655
• PSA: 38.92000
• LogP: 4.16610
• Vapor Pressure: No data available

zaltoprofen Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H302 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins Dibenzothiepins
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients